Cas no 139162-43-9 (N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide)

• Product Name: N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide
• CAS No: 139162-43-9
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 138711
• PubChem ID: 10399633
• Update Time: 2025-04-19

N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-
• N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide
• N-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)acetamide
• 1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-6-acetaminonaphthalene
• 6-acetamido-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphthalene
• Acetamide,N-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)
• N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide(Tamibarotene)
• N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide (Tamibarotene)
• N-(5,5,8,8-tetramethyl-5,6,7,8-tetra
• FT-0765258
• DTXSID70439303
• BS-42349
• J-523091
• CUMBLUSSCDUGRG-UHFFFAOYSA-N
• AKOS015910558
• A886128
• SCHEMBL3935697
• MFCD11110970
• 139162-43-9
• N-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-acetamide
• AC-33558
• DB-063293
• N-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-YL)acetamide

• Inchi： 1S/C16H23NO/c1-11(18)17-12-6-7-13-14(10-12)16(4,5)9-8-15(13,2)3/h6-7,10H,8-9H2,1-5H3,(H,17,18)
• InChI Key： CUMBLUSSCDUGRG-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 245.17800
• Monoisotopic Mass: 245.177964357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1
• Molecular Weight: 245.36
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Density: 0.996
• PSA: 29.10000
• LogP: 4.06700